Cas no 1805157-66-7 (4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid)
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid
-
- Inchi: 1S/C9H5F2NO3S/c10-9(11)15-5-1-4(3-12)2-6(16)7(5)8(13)14/h1-2,9,16H,(H,13,14)
- InChI Key: QHGTVZGHBSYIGT-UHFFFAOYSA-N
- SMILES: SC1=CC(C#N)=CC(=C1C(=O)O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 317
- XLogP3: 2.2
- Topological Polar Surface Area: 71.3
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005877-250mg |
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid |
1805157-66-7 | 97% | 250mg |
480.00 USD | 2021-06-22 | |
| Alichem | A014005877-500mg |
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid |
1805157-66-7 | 97% | 500mg |
839.45 USD | 2021-06-22 | |
| Alichem | A014005877-1g |
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid |
1805157-66-7 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid
Introduction to 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid (CAS No. 1805157-66-7) and Its Emerging Applications in Chemical Biology
4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805157-66-7, is a structurally sophisticated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyano, difluoromethoxy, and mercapto functional groups, exhibits a unique combination of chemical properties that make it a valuable scaffold for the development of novel bioactive agents. The presence of these functional groups not only imparts distinct reactivity but also opens up diverse possibilities for further chemical modifications, making it an intriguing candidate for synthetic exploration.
The cyano group (–CN) at the 4-position of the benzoic acid core introduces a polar electron-withdrawing moiety, which can influence both the electronic distribution and the solubility profile of the compound. This feature is particularly useful in designing molecules with enhanced binding affinity to biological targets. Additionally, the difluoromethoxy group (–OCH₂F₂) at the 2-position adds fluorine atoms to the aromatic ring, a common strategy in drug design to improve metabolic stability and binding interactions with biological receptors. The mercapto group (–SH) at the 6-position introduces a nucleophilic sulfur atom, which can participate in various chemical reactions such as thiophilic coupling or disulfide bond formation, further expanding its synthetic utility.
In recent years, there has been a growing interest in exploring the therapeutic potential of molecules featuring multiple heteroatom functionalities. The combination of a cyano group, difluoromethoxy group, and mercapto group in 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid positions it as a promising candidate for further investigation in several therapeutic areas. For instance, studies have shown that benzoic acid derivatives can exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The introduction of additional functional groups may enhance these effects or introduce novel mechanisms of action.
One of the most compelling aspects of 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid is its potential as a building block for drug discovery. The mercapto group, in particular, offers a versatile handle for conjugation with other biomolecules or for further derivatization to generate libraries of compounds with tailored properties. This flexibility is crucial in modern drug development pipelines, where high-throughput screening and structure-activity relationship (SAR) studies are essential for identifying lead compounds.
Recent advancements in computational chemistry have also highlighted the importance of molecular descriptors in predicting biological activity. The structural features of 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid, including its aromatic ring system and heteroatom functionalities, can be effectively modeled using quantum mechanical methods and machine learning algorithms. These computational approaches have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments.
The synthesis of 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to achieve more efficient and scalable syntheses. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce both cyano and mercapto groups with high precision.
Another area where 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid shows promise is in the development of probes for biochemical studies. The presence of both electron-withdrawing (cyano) and electron-donating (mercapto) groups makes it an excellent candidate for designing affinity labels or fluorescent probes that can interact with specific biological targets. Such probes are invaluable tools for understanding cellular processes at the molecular level and have applications in diagnostic imaging and drug discovery.
The pharmacokinetic properties of 4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid are also worth considering. The difluoromethoxy group can influence metabolic stability by affecting enzymatic degradation pathways, while the mercapto group may impact solubility and membrane permeability. These factors are critical determinants of a drug's efficacy and safety profile. Therefore, thorough pharmacokinetic studies are essential to optimize dosing regimens and minimize potential side effects.
In conclusion,4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid (CAS No. 1805157-66-7) represents a fascinating molecule with diverse applications in chemical biology and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with improved biological activity and pharmacokinetic properties. As research continues to uncover new synthetic strategies and computational tools,4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid is poised to play an increasingly important role in drug discovery and biochemical research.
1805157-66-7 (4-Cyano-2-difluoromethoxy-6-mercaptobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)